ethyl 2,5-Dihydroxybenzoate
ethyl 2,5-Dihydroxybenzoate
ethyl 2,5-Dihydroxybenzoate is a dual modulator of bone cell differentiation. It promotes osteoblast differentiation, enhancing alkaline phosphatase activity, osteocalcin expression, and calcium deposition in human mesenchymal stem cells. ethyl 2,5-Dihydroxybenzoate also inhibits RANKL-activated osteoclastogenesis in RAW 264.7 cells.
Brand Name:
Vulcanchem
CAS No.:
3943-91-7
VCID:
VC0162907
InChI:
InChI=1S/C9H10O4/c1-2-13-9(12)7-5-6(10)3-4-8(7)11/h3-5,10-11H,2H2,1H3
SMILES:
CCOC(=O)C1=C(C=CC(=C1)O)O
Molecular Formula:
C9H10O4
Molecular Weight:
182.17 g/mol
ethyl 2,5-Dihydroxybenzoate
CAS No.: 3943-91-7
Reference Standards
VCID: VC0162907
Molecular Formula: C9H10O4
Molecular Weight: 182.17 g/mol
| CAS No. | 3943-91-7 |
|---|---|
| Product Name | ethyl 2,5-Dihydroxybenzoate |
| Molecular Formula | C9H10O4 |
| Molecular Weight | 182.17 g/mol |
| IUPAC Name | ethyl 2,5-dihydroxybenzoate |
| Standard InChI | InChI=1S/C9H10O4/c1-2-13-9(12)7-5-6(10)3-4-8(7)11/h3-5,10-11H,2H2,1H3 |
| Standard InChIKey | GCUPAENRSCPHBM-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C1=C(C=CC(=C1)O)O |
| Canonical SMILES | CCOC(=O)C1=C(C=CC(=C1)O)O |
| Description | ethyl 2,5-Dihydroxybenzoate is a dual modulator of bone cell differentiation. It promotes osteoblast differentiation, enhancing alkaline phosphatase activity, osteocalcin expression, and calcium deposition in human mesenchymal stem cells. ethyl 2,5-Dihydroxybenzoate also inhibits RANKL-activated osteoclastogenesis in RAW 264.7 cells. |
| Synonyms | ethyl Gentisate |
| Reference | 1.Kwon, B.-J.,Lee, M.H.,Koo, M.-A., et al. Ethyl-2, 5-dihydroxybenzoate displays dual activity by promoting osteoblast differentiation and inhibiting osteoclast differentiation. Biochem. Biophys. Res. Commun. 471(3), 335-341 (2016). |
| PubChem Compound | 77548 |
| Last Modified | Nov 11 2021 |
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